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Cat. No.: B020502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(4-(Aminomethyl)phenyl)methanol is a bifunctional organic compound of significant interest

in medicinal chemistry and materials science. Its structure, featuring both a primary amine and

a primary alcohol on a benzene ring, makes it a versatile building block for the synthesis of

more complex molecules, including pharmaceutical intermediates and ligands for coordination

chemistry. This technical guide provides a comprehensive overview of the synthesis,

purification, and physicochemical properties of (4-(Aminomethyl)phenyl)methanol and its

hydrochloride salt. While a definitive single-crystal X-ray structure is not publicly available, this

guide discusses the expected molecular geometry and intermolecular interactions that govern

its solid-state properties. Detailed experimental protocols for its preparation are also presented

to aid researchers in their laboratory work.

Introduction
(4-(Aminomethyl)phenyl)methanol, also known as 4-(hydroxymethyl)benzylamine, is a

valuable intermediate in organic synthesis. The presence of both a nucleophilic aminomethyl

group and a hydroxymethyl group allows for a variety of chemical transformations, making it a

key component in the construction of diverse molecular architectures. Its derivatives have been

explored for their potential applications in drug discovery and as ligands in catalysis. This guide

aims to consolidate the available technical information on this compound, with a focus on its

synthesis and handling.
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Physicochemical Properties
A summary of the key physicochemical properties of (4-(Aminomethyl)phenyl)methanol and

its hydrochloride salt is presented in Table 1. This data is essential for its proper handling,

storage, and characterization.

Table 1: Physicochemical Properties of (4-(Aminomethyl)phenyl)methanol and its

Hydrochloride Salt

Property
(4-
(Aminomethyl)phenyl)met
hanol

(4-
(Aminomethyl)phenyl)met
hanol Hydrochloride

Molecular Formula C₈H₁₁NO C₈H₁₂ClNO

Molecular Weight 137.18 g/mol [1][2] 173.64 g/mol [3]

Appearance Off-white solid White solid[4]

Melting Point 80-82 °C Not reported

Boiling Point (Predicted) 280.0 ± 20.0 °C Not reported

Density (Predicted) 1.113 ± 0.06 g/cm³ Not reported

CAS Number 39895-56-2[4] 34403-46-8[3]

Molecular Structure and Expected Crystal Packing
While a published single-crystal X-ray diffraction study for (4-(Aminomethyl)phenyl)methanol
is not available in the Cambridge Structural Database, its molecular structure is unambiguous.

The molecule consists of a para-substituted benzene ring with an aminomethyl (-CH₂NH₂)

group and a hydroxymethyl (-CH₂OH) group.

Expected Intermolecular Interactions:

In the solid state, the crystal packing is expected to be dominated by a network of

intermolecular hydrogen bonds. The primary amine and hydroxyl groups are excellent

hydrogen bond donors, while the nitrogen and oxygen atoms are also hydrogen bond

acceptors. It is anticipated that strong N-H···O and O-H···N hydrogen bonds would be the
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primary interactions, leading to the formation of chains or sheets of molecules. Additionally,

weaker C-H···π interactions involving the aromatic ring may also contribute to the overall

stability of the crystal lattice.

For the hydrochloride salt, the ammonium group (-CH₂NH₃⁺) would be a stronger hydrogen

bond donor, forming robust hydrogen bonds with the chloride ion (Cl⁻) and the hydroxyl group

of neighboring molecules.

Experimental Protocols
Detailed and reliable protocols for the synthesis and purification of (4-
(Aminomethyl)phenyl)methanol are crucial for its application in research and development.

Below are established methods for its preparation.

Synthesis of (4-(Aminomethyl)phenyl)methanol
Hydrochloride
A common and efficient method for the synthesis of (4-(Aminomethyl)phenyl)methanol is
through the reduction of 4-(hydroxymethyl)benzonitrile. The resulting amine is often isolated as

its hydrochloride salt, which tends to be more stable and easier to handle.[4]

Table 2: Experimental Protocol for the Synthesis of (4-(Aminomethyl)phenyl)methanol
Hydrochloride
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Step Procedure

1. Reaction Setup

In a suitable pressure vessel, dissolve 4-

(hydroxymethyl)benzonitrile (2.0 g, 15 mmol) in

a solution of methanol and ammonia (100 mL).

2. Catalyst Addition
Add Raney Nickel (0.5 g) as the catalyst to the

solution.

3. Hydrogenation

Pressurize the vessel with hydrogen gas to 50

psi and stir the reaction mixture for 20 hours at

room temperature.

4. Work-up

Upon completion of the reaction, carefully vent

the hydrogen and filter the reaction mixture

through a pad of diatomaceous earth to remove

the catalyst.

5. Isolation

Concentrate the filtrate under reduced pressure

to yield (4-(aminomethyl)phenyl)methanol

hydrochloride as a white solid (2.01 g, 98%

yield). The product is often pure enough for

subsequent steps without further purification.[4]

General Purification by Recrystallization
For applications requiring high purity, the free base or its salt can be further purified by

recrystallization. The choice of solvent is critical and should be determined experimentally.

Table 3: General Protocol for Recrystallization
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Step Procedure

1. Dissolution

Dissolve the crude product in a minimum

amount of a suitable hot solvent (e.g., ethanol,

methanol-water mixture, or ethyl acetate).

2. Decolorization

If colored impurities are present, a small amount

of activated carbon can be added to the hot

solution.

3. Hot Filtration
Filter the hot solution to remove any insoluble

impurities and activated carbon.

4. Crystallization

Allow the filtrate to cool slowly to room

temperature, followed by further cooling in an

ice bath to maximize crystal formation.

5. Collection
Collect the crystals by vacuum filtration and

wash them with a small amount of cold solvent.

6. Drying Dry the purified crystals under vacuum.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the logical workflow for the synthesis and characterization of

(4-(Aminomethyl)phenyl)methanol hydrochloride.
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Caption: Synthesis and Characterization Workflow.

Applications in Drug Development and Research
(4-(Aminomethyl)phenyl)methanol serves as a critical building block in the synthesis of a

wide range of biologically active molecules. Its bifunctional nature allows for its incorporation

into scaffolds that can interact with various biological targets. For instance, it can be used in the

synthesis of novel analgesics and anti-inflammatory agents.[5] Furthermore, its ability to act as

a linker makes it a valuable component in the design of prodrugs and targeted drug delivery

systems. Researchers in medicinal chemistry can utilize this compound to explore new

chemical space and develop novel therapeutic agents.

Conclusion
This technical guide has provided a detailed overview of the synthesis, properties, and

handling of (4-(Aminomethyl)phenyl)methanol and its hydrochloride salt. While the absence

of a published crystal structure limits a definitive analysis of its solid-state packing, the provided

experimental protocols and discussion on its expected molecular interactions offer valuable
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insights for researchers. The versatility of this compound as a synthetic intermediate ensures

its continued importance in the fields of drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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